Cas no 2649022-64-8 (4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine;dihydrochloride)

• Product Name: 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine;dihydrochloride
• CAS No: 2649022-64-8
• MF: C₈H₁₇Cl₂N₃O
• MW: 242.146079778671
• CID: 5302422
• Update Time: 2025-07-19

4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine;dihydrochloride
• Z2940236346
• 4-(4,5-dihydro-1H-imidazol-2-yl)oxan-4-amine dihydrochloride

• Inchi： 1S/C8H15N3O.2ClH/c9-8(1-5-12-6-2-8)7-10-3-4-11-7;;/h1-6,9H2,(H,10,11);2*1H
• InChI Key： PRLONHFCOYYUDR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(C2=NCCN2)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 59.6

Additional information on 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine;dihydrochloride

Introduction to 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine; dihydrochloride (CAS No. 2649022-64-8)

4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine; dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2649022-64-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of imidazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both an imidazole ring and an oxaneamine moiety, features that contribute to its unique chemical properties and biological interactions.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and experimental applications. This solubility profile is particularly advantageous in drug development, where bioavailability and formulation stability are critical factors. The imidazole ring in 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine; dihydrochloride is known for its ability to act as a hydrogen bond acceptor and donor, facilitating its interaction with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of oxanamine derivatives in the design of novel therapeutic agents. The oxaneamine moiety introduces a secondary amine functionality that can participate in hydrogen bonding and hydrophobic interactions, further enhancing the compound's binding affinity to biological targets. This structural feature has been exploited in the development of drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

In the realm of academic research, 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine; dihydrochloride has been investigated for its potential role as a scaffold in drug discovery. Studies have demonstrated its ability to modulate key biological pathways by interacting with specific enzymes and receptors. For instance, research indicates that this compound may exhibit inhibitory effects on certain kinases, which are often overactive in cancer cells. By targeting these kinases, the compound could potentially disrupt tumor growth and proliferation.

The pharmacological profile of 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine; dihydrochloride has also been explored in preclinical models. These studies have provided insights into its mechanism of action and its potential therapeutic benefits. Notably, the compound has shown promise in reducing inflammation by inhibiting the production of pro-inflammatory cytokines. This anti-inflammatory activity makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's ability to cross the blood-brain barrier has been a subject of interest in neuropharmacological research. By penetrating this barrier, 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-amine; dihydrochloride could potentially be used to treat neurological disorders that are difficult to address with conventional therapies. Initial studies suggest that it may have neuroprotective properties, making it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(4,5-Dihydro-1H-imidazol-2-yl)oxan-4-am ine; dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the imidazole ring is typically achieved through condensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization of the oxane ring with an amine group further refines the molecular structure. The final step involves converting the free base into its dihydrochloride salt to improve solubility and stability.

Quality control and analytical characterization are essential aspects of working with 4-(4 ,5-Dihydro -1H -imidaz ol -2 -y l)oxan -4 -amin e; dihydroch lor ide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets pharmaceutical standards before it is used in further research or development.

The safety profile of 4-( 4 ,5 -Dihydro -1H -imidaz ol -2 -y l)oxan - 4 -amin e; dihydroch lor ide is another critical consideration in its application. While preliminary studies suggest that it is well-tolerated at therapeutic doses, further research is needed to fully understand its potential side effects and toxicity profile. Animal studies have provided valuable insights into its safety margins and pharmacokinetic behavior, which are essential for determining appropriate dosing regimens in human trials.

Future directions in research on 4 -( 4 ,5 -Dihydro -1H -imidaz ol - 2 -y l )ox an - 4 -amin e; dihydroch lor ide include exploring its potential as a lead compound for drug development. By modifying its structural features, researchers aim to enhance its biological activity and reduce any potential adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutic agents with significant clinical benefits.

In conclusion, 4 -( 4 ,5 -Dihydro -1H -imidaz ol - 2 -y l )ox an - 4 -amin e; dihydroch lor ide (CAS No .2649022 −64−8) represents a promising compound with diverse biological activities and therapeutic potential . Its unique structural features make it a valuable scaffold for drug discovery , while preliminary studies highlight its promise in treating various diseases . Continued research efforts will further elucidate its pharmacological properties , paving the way for new treatments that could improve patient outcomes worldwide . p >